Cas no 76608-16-7 (1-(4-Fluorophenyl)-3-methyl-1H-pyrazol-5-amine)

1-(4-Fluorophenyl)-3-methyl-1H-pyrazol-5-amine structure
76608-16-7 structure
Product Name:1-(4-Fluorophenyl)-3-methyl-1H-pyrazol-5-amine
CAS No:76608-16-7
MF:C10H10FN3
MW:191.204905033112
CID:982803
Update Time:2023-08-02

1-(4-Fluorophenyl)-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • fluos
    • 1-(4-fluorophenyl)-3-methyl-1H-pyrazol-5-amine
    • 2-(4-fluorophenyl)-5-methylpyrazol-3-amine
    • 2-(4-Fluoro-phenyl)-5-methyl-2H-pyrazol-3-ylamine
    • 1-(4-fluorophenyl)-3-methylpyrazole-5-ylamine
    • Enamine_002020
    • 1H-Pyrazol-5-amine, 1-(4-fluorophenyl)-3-methyl-
    • HMS1399L18
    • HMS3433L17
    • 1931AC
    • BBL029759
    • SBB023715
    • STK350772
    • AB0095280
    • BB 0256679
    • R6101
    • ST45115418
    • 5-Amin
    • 1-(4-Fluorophenyl)-3-methyl-1H-pyrazol-5-amine
    • Inchi: 1S/C10H10FN3/c1-7-6-10(12)14(13-7)9-4-2-8(11)3-5-9/h2-6H,12H2,1H3
    • InChI Key: TZLARBJWGJNNIP-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)N1C(=CC(C)=N1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 192
  • XLogP3: 2
  • Topological Polar Surface Area: 43.8
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